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Introduction

Receptor-Interacting Protein Kinase 1 (RIPK1) is a critical serine/threonine kinase that
functions as a key regulator of cellular signaling pathways, governing inflammation, apoptosis,
and necroptosis. Its dual role as both a scaffold protein and an active kinase makes it a
significant target in the study and treatment of a variety of human diseases, including
inflammatory conditions, neurodegenerative disorders, and cancer. RIP1 Kinase Inhibitor 8,
also identified as RIPK1-IN-13 (Compound 8), is a potent inhibitor of RIPK1 kinase activity.
These application notes provide detailed protocols for the experimental use of this inhibitor to
investigate its effects on cellular signaling and viability.

Mechanism of Action

RIPK1 is a central component of the tumor necrosis factor (TNF) receptor 1 (TNFR1) signaling
complex.[1] Upon TNF-a stimulation, RIPK1 can initiate either pro-survival signals through the
NF-kB pathway or cell death pathways. The kinase activity of RIPK1 is essential for the
induction of necroptosis, a form of programmed necrosis, and for certain types of apoptosis.[2]
[3] RIP1 Kinase Inhibitor 8 specifically targets the kinase function of RIPK1, thereby blocking
the downstream signaling cascades that lead to necroptotic cell death.[4]

Quantitative Data
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The following table summarizes the known quantitative data for RIP1 Kinase Inhibitor 8.

Parameter Value Cell Line Assay Reference
IC50 1139 nM - Kinase Assay [4]
_ ADP-Glo Kinase
pKi 7.66 - [5][6]
Assay

U937 (human

pIC50 7.2 ] Cellular Assay 516171
leukemia)

Signaling Pathways

RIPK1 is a key signaling node in the necroptosis and apoptosis pathways. The following
diagrams illustrate these pathways and the point of intervention for RIP1 Kinase Inhibitor 8.
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Caption: Necroptosis signaling pathway and inhibition by RIP1 Kinase Inhibitor 8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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